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Compound of Interest

Compound Name: Fluxapyroxad-N-desmethyl

CAS No.: 2056235-52-8

Cat. No.: B1436393

Get Quote

Executive Strategic Overview
In the development of succinate dehydrogenase inhibitor (SDHI) fungicides, the stability of the

amide bond is critical. Fluxapyroxad undergoes metabolic N-demethylation in mammalian

systems to form M700F008 (Fluxapyroxad-N-desmethyl).[1]

Core Conclusion: Regulatory bodies (EFSA, JMPR, EPA) have concluded that M700F008

possesses comparable toxicity to the parent compound. Consequently, the residue definition

for risk assessment in animal commodities typically includes both the parent and M700F008

(expressed as parent equivalents).[2]

Primary Target Organs: Liver (hepatocellular hypertrophy) and Thyroid (secondary follicular

hypertrophy).

Genotoxicity: Both compounds are non-genotoxic.[2][3]

Risk Implication: The removal of the methyl group on the pyrazole ring does not significantly

detoxify the molecule, necessitating its inclusion in the Total Radioactive Residue (TRR) for

safety thresholds.
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Chemical & Metabolic Context
The transformation from Parent to M700F008 is a Phase I metabolic reaction mediated by

Cytochrome P450 enzymes (primarily in the liver).

Parent: 3-(difluoromethyl)-1-methyl-N-(3',4',5'-trifluoro[1,1'-biphenyl]-2-yl)-1H-pyrazole-4-

carboxamide

Metabolite (M700F008): 3-(difluoromethyl)-N-(3',4',5'-trifluoro[1,1'-biphenyl]-2-yl)-1H-

pyrazole-4-carboxamide[1][4][5]

Visualization: Metabolic Pathway & Fate
The following diagram illustrates the demethylation pathway and subsequent conjugation,

highlighting the persistence of the toxicophore.
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Caption: Fluxapyroxad metabolism showing the formation of the equipotent M700F008

metabolite via N-demethylation.[1][3]

Comparative Toxicological Profile
The data below synthesizes findings from rat, mouse, and rabbit studies. The similarity in

endpoints confirms the "toxicological equivalence" hypothesis.

Table 1: Quantitative Toxicity Comparison
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Endpoint
Fluxapyroxad
(Parent)

M700F008 (N-
desmethyl)

Comparative
Insight

Acute Oral LD50 (Rat) > 2,000 mg/kg bw > 2,000 mg/kg bw

Equipotent: Both are

low acute toxicity

(Category III/IV).[3]

Genotoxicity (Ames) Negative Negative
No mutagenic concern

for either.

Target Organ (Rat)
Liver (Hypertrophy),

Thyroid
Liver (Hypertrophy)

Same Mode of Action

(MOA).

NOAEL (90-Day Rat) ~7.5 mg/kg bw/day
~7.5 - 10 mg/kg

bw/day

Values are in the

same order of

magnitude.

Developmental

Toxicity

NOAEL: 25 mg/kg

(Rat)

Bridged to Parent

Data

Metabolite does not

present new

teratogenic hazards.

[2]

Mechanistic Analysis[6][7]
Liver Effects: Both compounds induce hepatocellular hypertrophy and increase liver weight.

This is an adaptive response (enzyme induction) that can progress to toxicity at high doses.

Thyroid Effects: In rats, the induction of hepatic UDP-glucuronosyltransferase (UDPGT)

increases the clearance of thyroxine (T4). The pituitary responds by increasing TSH, leading

to thyroid follicular hypertrophy. Note: This mechanism is generally considered rat-specific

and less relevant to humans, but it dictates the NOAEL.

Experimental Protocols for Comparative
Assessment
To validate the toxicity profile of M700F008 against the parent, two critical workflows are used.

These protocols are designed to be self-validating—meaning they include internal controls that

confirm the assay is working correctly.
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Protocol A: In Vitro Metabolic Stability & Metabolite
Confirmation
Purpose: To confirm the rate of M700F008 formation and ensure the test system (microsomes)

mimics in vivo conditions.

Reagents:

Pooled Rat Liver Microsomes (RLM) (20 mg/mL protein).

NADPH Regenerating System (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL

G6P dehydrogenase).

Test Compounds: Fluxapyroxad (1 µM) and Positive Control (e.g., Testosterone).

Step-by-Step Workflow:

Pre-incubation: Mix 475 µL of Phosphate Buffer (100 mM, pH 7.4) with 25 µL RLM. Spiked

with Fluxapyroxad (final conc 1 µM). Incubate at 37°C for 5 mins.

Causality: Pre-warming ensures enzymes are at optimal kinetic temperature before

reaction start.

Initiation: Add 50 µL of NADPH regenerating system.

Control: Run a parallel sample replacing NADPH with buffer (Minus-Cofactor Control) to

rule out non-enzymatic degradation.

Sampling: At T=0, 15, 30, and 60 mins, remove 50 µL aliquots.

Quenching: Immediately dispense into 150 µL ice-cold Acetonitrile (containing Internal

Standard).

Causality: Rapid protein precipitation stops metabolism instantly, preserving the T=x

profile.

Analysis: Centrifuge (4000g, 10 min) and analyze supernatant via LC-MS/MS (MRM mode).

Monitor transition for Parent and M700F008.
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Protocol B: 28-Day Repeated Dose Toxicity (Bridging
Study)
Purpose: To experimentally verify if M700F008 deviates from the parent's toxicity profile (OECD

407).

Study Design:

Species: Wistar Rats (5/sex/group).

Groups: Vehicle Control, Low Dose (Fluxapyroxad), High Dose (Fluxapyroxad), High Dose

(M700F008).

Key Readouts & Validation:

Clinical Chemistry (Day 29):

Measure ALT, AST, ALP (Liver damage markers).

Measure T3, T4, TSH (Thyroid axis).

Validation: If Parent High Dose does not show increased liver weight/enzymes, the dose

was too low to challenge the system, invalidating the comparison.

Histopathology:

Fix liver and thyroid in 10% neutral buffered formalin.

Score for Centrilobular Hypertrophy (Liver) and Follicular Cell Hypertrophy (Thyroid).

Statistical Bridging:

Calculate the Margin of Exposure (MOE). If the NOAEL of M700F008 is

the NOAEL of Fluxapyroxad, the metabolite is considered "no more toxic" than the parent.

Visualization: Toxicity Testing Logic
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This decision tree illustrates how researchers determine if a separate risk assessment is

needed for the metabolite.
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Caption: Decision tree for establishing toxicological equivalence between Fluxapyroxad and

M700F008.

Regulatory Consensus & Reference Values
For drug development and residue tracking, the following values are the industry standard as

established by JMPR and EFSA.

ADI (Acceptable Daily Intake): 0–0.02 mg/kg bw (Based on Parent chronic rat study).[2]

ARfD (Acute Reference Dose): 0.3 mg/kg bw (Based on developmental rabbit study).[2]

Residue Definition (Animal): Sum of Fluxapyroxad + M700F008 (expressed as

Fluxapyroxad).[2][4]

Why this matters: When analyzing animal tissues (meat, liver, fat), you cannot simply test for

the parent. You must develop an analytical method (typically LC-MS/MS) that quantifies

M700F008, converts its mass to parent equivalents (Molecular Weight Factor ~1.04), and sums

them.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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